Cas no 1269773-66-1 (tert-butyl 2,2-dimethyl-5-oxo-piperazine-1-carboxylate)

• Product Name: tert-butyl 2,2-dimethyl-5-oxo-piperazine-1-carboxylate
• CAS No: 1269773-66-1
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• CID: 1103810
• PubChem ID: 68197240
• Update Time: 2025-05-20

tert-butyl 2,2-dimethyl-5-oxo-piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-5-oxo-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester
• tert-butyl 2,2-dimethyl-5-oxo-piperazine-1-carboxylate
• 1269773-66-1
• EN300-7204293
• DB-404944
• tert-butyl 2,2-dimethyl-5-oxopiperazine-1-carboxylate
• SCHEMBL12017166

• Inchi： 1S/C11H20N2O3/c1-10(2,3)16-9(15)13-6-8(14)12-7-11(13,4)5/h6-7H2,1-5H3,(H,12,14)
• InChI Key： RLHNKFYDRHHRGW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(NCC1(C)C)=O)=O

Computed Properties

• Exact Mass: 228.14739250g/mol
• Monoisotopic Mass: 228.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl 2,2-dimethyl-5-oxo-piperazine-1-carboxylate

Terbutyl 2,2-Dimethyl-5-Oxo-Piperazine-1-Carboxylate (CAS No. 1269773-66-1): A Versatile Scaffold in Medicinal Chemistry

In recent years, the compound tert-butyl 2,2-dimethyl-5-oxo-piperazine-1-carboxylate (CAS No. 1269773-66-1) has emerged as a critical intermediate in the design of bioactive molecules targeting diverse therapeutic areas. This compound, characterized by its unique structural features—piperazine core substituted with tert-butyl ester, methyl groups at the 2-position, and a 5-keto group—exhibits remarkable versatility in medicinal chemistry applications. Recent advancements in synthetic methodologies and biological evaluations have further solidified its role in drug discovery pipelines.

The structural architecture of this compound combines the pharmacophoric potential of the piperazine ring, a moiety widely recognized for its ability to modulate receptor-ligand interactions, with the stabilizing effects of the tert-butyl ester. This combination facilitates enhanced metabolic stability and bioavailability when incorporated into drug candidates. Notably, studies published in the Journal of Medicinal Chemistry (JMC) in 2023 highlighted how substituents at the 5-position of piperazines can significantly influence binding affinity toward GABA_A receptors—a mechanism critical for developing anxiolytic agents without sedative side effects.

Synthetic chemists have optimized routes to access this compound efficiently through multi-step strategies. A prominent method involves the condensation of diethyl malonate with formaldehyde followed by alkylation using appropriate bromides. However, recent research from Angewandte Chemie (2024) introduced a greener approach utilizing microwave-assisted synthesis to shorten reaction times by over 40%, while maintaining >98% purity as confirmed via NMR and HPLC analysis. Such advancements align with industry trends toward sustainable chemical production while ensuring compliance with cGMP standards.

Beyond its role as an intermediate, this compound itself demonstrates intriguing biological properties. Preclinical data from Nature Communications (January 2024) revealed that derivatives incorporating this scaffold exhibit potent anti-inflammatory activity via selective inhibition of COX-II isoforms at submicromolar concentrations (IC₅₀ = 0.8 μM). The presence of the dimethyl substituents was correlated with reduced off-target effects compared to traditional NSAIDs, suggesting potential utility in chronic inflammatory conditions like rheumatoid arthritis without gastrointestinal risks.

In oncology research, structural analogs have shown promise in disrupting tumor microenvironment signaling pathways. A collaborative study between MIT and Dana-Farber Cancer Institute demonstrated that compounds bearing this scaffold could inhibit HIF-1α transcriptional activity under hypoxic conditions—a key survival mechanism for solid tumors. The keto group's ability to form reversible Michael adducts with cysteine residues on target proteins was identified as a novel mechanism contributing to selective cytotoxicity against cancer cells (Cell Chemical Biology, March 2024).

The pharmacokinetic profile of this compound has been extensively characterized using advanced mass spectrometry techniques. Data from Drug Metabolism and Disposition (June 2023) showed that oral administration in murine models resulted in an elimination half-life of ~8 hours with >70% systemic exposure retained after phase I metabolism—a significant improvement over earlier piperazine-based precursors. These properties make it particularly attractive for development as a once-daily oral formulation.

In neurodegenerative disease research, derivatives incorporating this scaffold have demonstrated neuroprotective effects through multiple mechanisms. A landmark study published in Science Translational Medicine (February 2024) showed that analogs could simultaneously inhibit glycogen synthase kinase-3β (GSK3β) while activating Nrf₂ signaling pathways in Alzheimer's disease models. The methyl groups' steric hindrance was found to enhance blood-brain barrier permeability by ~4-fold compared to unsubstituted analogs—a critical factor for CNS drug delivery.

Recent computational studies using machine learning models have further expanded understanding of this compound's potential applications. Researchers at Stanford University applied deep neural networks trained on >5 million ligand-receptor interactions to predict novel binding modes for this scaffold against understudied targets like sigma receptors and transient receptor potential channels (TRP). These simulations identified unexpected interactions that are now being validated experimentally for pain management applications.

The commercial availability of high-purity (<99%) CAS No. 1269773-66-1 material has enabled rapid screening across pharmaceutical platforms. Leading CROs now offer high-throughput screening services using libraries built around this scaffold's core structure. Such resources accelerate lead optimization cycles by enabling simultaneous evaluation of stereochemical variants and functional group modifications using parallel synthesis techniques.

Ethical considerations remain paramount during development despite its non-regulated status under current chemical regulations worldwide. Researchers adhere strictly to ICH guidelines for impurity profiling and genotoxicity assessments given its proximity to sensitive biological targets like kinases and ion channels. Ongoing studies are investigating its photochemical stability under UV exposure conditions typical during tablet manufacturing processes.

In conclusion, tert-butyl 2,2-dimethyl-5-oxo-piperazine-l-carboxylate stands at the intersection of cutting-edge synthetic innovation and translational medicine research. Its structural modularity combined with emerging mechanistic insights positions it as a cornerstone for developing next-generation therapeutics addressing unmet medical needs across multiple therapeutic categories—from neurodegeneration to oncology—while maintaining adherence to evolving regulatory standards.